Dipentyl malate

• CAS RN: 32508-40-0
• Molecular Formula: C14H26O5
• Molecular Weight: 274.35 g/mol
• IUPAC Name: dipentyl 2-hydroxybutanedioate
• InChI: InChI=1S/C14H26O5/c1-3-5-7-9-18-13(16)11-12(15)14(17)19-10-8-6-4-2/h12,15H,3-11H2,1-2H3
• InChI Key: QYBQSAJWDVWJEB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC(=O)CC(C(=O)OCCCCC)O

Description

Dipentyl malate is a useful research compound. Its molecular formula is C14H26O5 and its molecular weight is 274.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality Dipentyl malate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Dipentyl malate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To the reaction flask, DL-malic acid (100.43 g), 1-pentanol (325 mL) and Amberlyst® 15 ion exchange resin (14.2 g) were added. The mixture was placed under nitrogen and heated to reflux. At 108° C., two phases started to collect in the Dean-Stark trap. The reaction was maintained at 110-120° C. for 4 hr 15 min and water was continuously removed. The product was separated from the catalyst via filtration over silica using 300 mL diethyl ether. The organic layer was washed 4 times with saturated sodium bicarbonate, washed once with water, and dried over magnesium sulfate. Diethyl ether was removed via rotary evaporation. Dipentyl-DL-malate was obtained as a low viscosity, slightly hazy, very light yellow liquid with a slight pleasant odor (116.5 g, 55.6% yield) after pumping on the sample in vacuo to remove residual 1-pentanol.